Cas no 1248826-31-4 (6-(morpholin-4-yl)hexan-2-amine)

• Product Name: 6-(morpholin-4-yl)hexan-2-amine
• CAS No: 1248826-31-4
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 6026370
• PubChem ID: 61939108
• Update Time: 2025-06-12

6-(morpholin-4-yl)hexan-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-(morpholin-4-yl)hexan-2-amine
• 4-Morpholinepentanamine, α-methyl-
• 6-Morpholinohexan-2-amine
• 1248826-31-4
• AKOS011213109
• CS-0276610
• EN300-1826170

• Inchi： 1S/C10H22N2O/c1-10(11)4-2-3-5-12-6-8-13-9-7-12/h10H,2-9,11H2,1H3
• InChI Key： QUFHAUHALNNBTF-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)CCCC(N)C

Computed Properties

• Exact Mass: 186.173213330g/mol
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 0.949±0.06 g/cm3(Predicted)
• Boiling Point: 274.3±25.0 °C(Predicted)
• pka: 10.96±0.35(Predicted)

Additional information on 6-(morpholin-4-yl)hexan-2-amine

Introduction to 6-(morpholin-4-yl)hexan-2-amine (CAS No. 1248826-31-4)

6-(morpholin-4-yl)hexan-2-amine, also known by its CAS number 1248826-31-4, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a morpholine ring and an amino group, making it an attractive candidate for various biological and therapeutic studies.

The chemical formula of 6-(morpholin-4-yl)hexan-2-amine is C₉H₁₉N₂O, and its molecular weight is approximately 167.25 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a boiling point of around 180°C. Its solubility in water is moderate, but it is highly soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO).

In recent years, 6-(morpholin-4-yl)hexan-2-amine has gained attention due to its potential as a building block in the synthesis of bioactive molecules. The morpholine ring provides the compound with unique properties that can enhance its binding affinity to specific biological targets, making it a valuable intermediate in drug discovery and development processes.

CAS No. 1248826-31-4 has been studied for its role in modulating various biological pathways. One of the key areas of research involves its interaction with neurotransmitter systems, particularly in the central nervous system (CNS). Studies have shown that 6-(morpholin-4-yl)hexan-2-amine can act as a modulator of serotonin and dopamine receptors, which are crucial for regulating mood, sleep, and cognitive functions.

In addition to its potential in CNS disorders, 6-(morpholin-4-yl)hexan-2-amine has also been explored for its anti-inflammatory properties. Research indicates that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic properties of 6-(morpholin-4-yl)hexan-2-amine have been extensively studied to understand its behavior in biological systems. It has been found to have good oral bioavailability and a favorable half-life, which are important factors for drug development. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a particular affinity for brain tissue.

Toxicity studies on CAS No. 1248826-31-4 have shown that it is generally well-tolerated at therapeutic doses. However, like any chemical compound, it should be handled with care and used under controlled conditions to avoid potential adverse effects. Preclinical studies have demonstrated that the compound does not exhibit significant toxicity at relevant concentrations, making it a safe candidate for further clinical evaluation.

The synthesis of 6-(morpholin-4-yl)hexan-2-amine can be achieved through several methods, including reductive amination and nucleophilic substitution reactions. These synthetic routes are well-documented in the literature and can be optimized for large-scale production. The availability of efficient synthetic methods ensures that the compound can be produced consistently and cost-effectively for both research and commercial purposes.

In conclusion, 6-(morpholin-4-yl)hexan-2-amine (CAS No. 1248826-31-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further expanding its impact on human health and well-being.